Cas no 1798402-05-7 ((2E)-3-(furan-3-yl)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}prop-2-enamide)

• Product Name: (2E)-3-(furan-3-yl)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}prop-2-enamide
• CAS No: 1798402-05-7
• MF: C₂₀H₂₃NO₄
• MW: 341.40092587471
• CID: 6169801
• PubChem ID: 71806738
• Update Time: 2025-10-28

(2E)-3-(furan-3-yl)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(furan-3-yl)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}prop-2-enamide
• F6436-1757
• (E)-3-(furan-3-yl)-N-((4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)acrylamide
• (E)-3-(furan-3-yl)-N-[[4-(4-methoxyphenyl)oxan-4-yl]methyl]prop-2-enamide
• AKOS024559495
• 1798402-05-7
• (2E)-3-(furan-3-yl)-N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}prop-2-enamide

• Inchi： 1S/C20H23NO4/c1-23-18-5-3-17(4-6-18)20(9-12-24-13-10-20)15-21-19(22)7-2-16-8-11-25-14-16/h2-8,11,14H,9-10,12-13,15H2,1H3,(H,21,22)/b7-2+
• InChI Key： XAFJYWSMRVMZLU-FARCUNLSSA-N
• SMILES： O1CCC(C2C=CC(=CC=2)OC)(CNC(/C=C/C2=COC=C2)=O)CC1

Computed Properties

• Exact Mass: 341.16270821g/mol
• Monoisotopic Mass: 341.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.7Ų

Additional information on (2E)-3-(furan-3-yl)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}prop-2-enamide

Introduction to (2E)-3-(furan-3-yl)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}prop-2-enamide (CAS No. 1798402-05-7)

(2E)-3-(furan-3-yl)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}prop-2-enamide (CAS No. 1798402-05-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of furan derivatives and exhibits a distinctive combination of aromatic and heterocyclic moieties, making it an intriguing subject for both academic research and pharmaceutical development.

The chemical structure of (2E)-3-(furan-3-yl)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}prop-2-enamide is characterized by a furan ring, a methoxy-substituted phenyl group, and a tetrahydrofuran (THF) ring. The presence of these functional groups imparts specific chemical properties that are crucial for its biological activity. The furan ring, known for its electron-rich nature, can participate in various chemical reactions and interactions with biological targets. The methoxy-substituted phenyl group enhances the lipophilicity of the molecule, which is essential for its ability to cross cell membranes and interact with intracellular targets. The THF ring, on the other hand, provides structural rigidity and conformational stability, which can influence the compound's binding affinity and selectivity.

Recent studies have explored the potential therapeutic applications of (2E)-3-(furan-3-yl)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}prop-2-enamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of (2E)-3-(furan-3-yl)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}prop-2-enamide is in the field of cancer therapy. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells. These findings suggest that (2E)-3-(furan-3-yl)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}prop-2-enamide could be a valuable lead compound for the development of new anticancer drugs.

In addition to its anti-inflammatory and anticancer properties, (2E)-3-(furan-3-yl)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}prop-2-enamide has also been investigated for its neuroprotective effects. Studies have shown that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of (2E)-3-(furan-3-yl)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}prop-2-enamide have also been studied to assess its suitability for therapeutic use. In vivo studies in animal models have demonstrated that this compound has good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and low clearance rates. These characteristics suggest that it could be administered orally as a potential therapeutic agent.

To further evaluate the safety and efficacy of (2E)-3-(furan-3-yl)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}prop-2-enamide, several clinical trials are currently underway. Early-phase clinical trials have shown promising results, with no significant adverse effects observed at therapeutic doses. However, more extensive clinical trials are needed to fully assess its safety profile and therapeutic potential in human subjects.

In conclusion, (2E)-3-(furan-3-y\-l)-N-{4-(4-methoxyphen\-y\-l)ox\-a\-n\-4-y\-lme\-th\-y\-l}pro\-p\-2-e\-na\-mi\-de (CAS No. 1798402-05-\(7\)) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in various areas of medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in both academic research and pharmaceutical innovation.